Cas no 478694-53-0 (trans-methyl 3aminocyclohexane1carboxylate)
Technical Introduction:
Trans-methyl 3-aminocyclohexane-1-carboxylate is a chiral cyclohexane derivative featuring both amino and ester functional groups. Its rigid trans-configuration enhances stereochemical stability, making it valuable as a building block in asymmetric synthesis and pharmaceutical intermediates. The compound’s structural versatility allows for modifications at the amine and ester sites, facilitating applications in peptidomimetics and bioactive molecule design. Its well-defined stereochemistry ensures reproducibility in reactions, while the methyl ester group offers synthetic flexibility for further derivatization. This compound is particularly useful in medicinal chemistry for developing constrained analogs or as a scaffold for chiral auxiliaries. High purity grades are available to meet rigorous research and industrial standards.
478694-53-0 structure
Product Name:trans-methyl 3aminocyclohexane1carboxylate
CAS No:478694-53-0
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD27988070
CID:931525
PubChem ID:46172887
Update Time:2025-05-28
trans-methyl 3aminocyclohexane1carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 3-amino-, methyl ester, (1R,3R)-rel- (9CI)
- trans-methyl 3aminocyclohexane1carboxylate
- trans-3-Amino-cyclohexanecarboxylic acid methyl ester
- MFCD30065531
- methyl (1R,3R)-3-aminocyclohexane-1-carboxylate
- 1821656-06-7
- rac-methyl (1R,3R)-3-aminocyclohexane-1-carboxylate
- EN300-365294
- EN300-1069367
- Cyclohexanecarboxylic acid, 3-amino-, methyl ester, (1R,3R)-rel-
- SCHEMBL1543564
- (1R,3R)-Methyl 3-aminocyclohexanecarboxylate
- rel-(1R,3R)-Methyl 3-aminocyclohexanecarboxylate
- rel-(1R,3R)-Methyl3-aminocyclohexanecarboxylate
- 478694-53-0
-
- MDL: MFCD27988070
- Inchi: 1S/C8H15NO2/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7H,2-5,9H2,1H3/t6-,7-/m1/s1
- InChI Key: ZMMITUCIAZVHCG-RNFRBKRXSA-N
- SMILES: O(C)C([C@@H]1CCC[C@H](C1)N)=O
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 0.4
trans-methyl 3aminocyclohexane1carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1123538-100mg |
trans-3-Amino-cyclohexanecarboxylic acid methyl ester |
478694-53-0 | 95% | 100mg |
$200 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123538-250mg |
trans-3-Amino-cyclohexanecarboxylic acid methyl ester |
478694-53-0 | 95% | 250mg |
$260 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123538-500mg |
trans-3-Amino-cyclohexanecarboxylic acid methyl ester |
478694-53-0 | 95% | 500mg |
$400 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123538-1g |
trans-3-Amino-cyclohexanecarboxylic acid methyl ester |
478694-53-0 | 95% | 1g |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123538-5g |
trans-3-Amino-cyclohexanecarboxylic acid methyl ester |
478694-53-0 | 95% | 5g |
$2675 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123538-50mg |
trans-3-Amino-cyclohexanecarboxylic acid methyl ester |
478694-53-0 | 95% | 50mg |
$195 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8198-500MG |
trans-methyl 3aminocyclohexane1carboxylate |
478694-53-0 | 95% | 500MG |
¥ 2,574.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8198-1G |
trans-methyl 3aminocyclohexane1carboxylate |
478694-53-0 | 95% | 1g |
¥ 3,220.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8198-5G |
trans-methyl 3aminocyclohexane1carboxylate |
478694-53-0 | 95% | 5g |
¥ 9,655.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8198-10G |
trans-methyl 3aminocyclohexane1carboxylate |
478694-53-0 | 95% | 10g |
¥ 14,322.00 | 2023-04-13 |
trans-methyl 3aminocyclohexane1carboxylate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
478694-53-0 (trans-methyl 3aminocyclohexane1carboxylate) Related Products
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- 774523-44-3(Cyclohexanecarboxylicacid, 3-amino-, methyl ester, (1S,3R)-rel-(-)-)
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